Cas no 1807143-59-4 (4-(Difluoromethyl)-2-iodo-3-methylpyridine-5-carboxaldehyde)

• Product Name: 4-(Difluoromethyl)-2-iodo-3-methylpyridine-5-carboxaldehyde
• CAS No: 1807143-59-4
• MF: C₈H₆F₂INO
• MW: 297.04062128067
• CID: 4804744
• Update Time: 2025-06-12

4-(Difluoromethyl)-2-iodo-3-methylpyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-iodo-3-methylpyridine-5-carboxaldehyde

• Inchi： 1S/C8H6F2INO/c1-4-6(7(9)10)5(3-13)2-12-8(4)11/h2-3,7H,1H3
• InChI Key： RXWBQSJULQIDDL-UHFFFAOYSA-N
• SMILES： IC1C(C)=C(C(F)F)C(C=O)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• XLogP3: 2
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 4-(Difluoromethyl)-2-iodo-3-methylpyridine-5-carboxaldehyde

Introduction to 4-(Difluoromethyl)-2-iodo-3-methylpyridine-5-carboxaldehyde (CAS No. 1807143-59-4)

4-(Difluoromethyl)-2-iodo-3-methylpyridine-5-carboxaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1807143-59-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivative class, characterized by a pyridine core substituted with various functional groups that enhance its utility in synthetic chemistry and drug development.

The molecular structure of 4-(Difluoromethyl)-2-iodo-3-methylpyridine-5-carboxaldehyde consists of a pyridine ring substituted with an iodo group at the 2-position, a difluoromethyl group at the 4-position, a methyl group at the 3-position, and a formyl (aldehyde) group at the 5-position. This unique arrangement of substituents makes it a versatile intermediate in organic synthesis, particularly in the construction of more complex molecules such as heterocyclic compounds and pharmacophores.

The presence of the difluoromethyl group is particularly noteworthy, as it is a common pharmacophore in drug design due to its ability to modulate metabolic stability, lipophilicity, and binding affinity. The iodo substituent at the 2-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in constructing biaryl systems. Additionally, the methyl group at the 3-position and the formyl group at the 5-position offer additional sites for chemical modification, making this compound a valuable building block for synthesizing novel compounds.

In recent years, there has been growing interest in developing new therapeutic agents based on pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds have been shown to exhibit properties relevant to various therapeutic areas, including oncology, neurology, and anti-inflammatory applications. The structural features of 4-(Difluoromethyl)-2-iodo-3-methylpyridine-5-carboxaldehyde make it an attractive candidate for further exploration in these fields.

One of the most compelling aspects of this compound is its potential as a precursor for kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and dysregulation of kinase activity is implicated in numerous diseases, particularly cancer. By leveraging the reactive sites on 4-(Difluoromethyl)-2-iodo-3-methylpyridine-5-carboxaldehyde, researchers can design molecules that specifically target kinases, potentially leading to the development of novel anticancer agents.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into organic molecules can significantly alter their pharmacokinetic properties, including bioavailability and metabolic stability. The difluoromethyl group in this compound is expected to enhance its metabolic resistance, thereby prolonging its half-life in vivo and improving its therapeutic efficacy.

The aldehyde functionality at the 5-position of 4-(Difluoromethyl)-2-iodo-3-methylpyridine-5-carboxaldehyde provides an opportunity for further derivatization through condensation reactions with various nucleophiles. This reactivity has been exploited in synthesizing Schiff bases and other heterocyclic compounds that exhibit diverse biological activities. For instance, Schiff base derivatives have shown promise as antimicrobial agents and have been investigated for their potential use in treating infectious diseases.

Another area where this compound shows promise is in the development of fluorescent probes. The combination of electron-withdrawing groups such as the aldehyde and iodo substituents can enhance the fluorescence properties of pyridine derivatives. Such probes are valuable tools in biochemical research for studying protein-ligand interactions and cellular processes.

The synthetic utility of 4-(Difluoromethyl)-2-iodo-3-methylpyridine-5-carboxaldehyde extends beyond pharmaceutical applications. It serves as a key intermediate in materials science, particularly in the synthesis of organic electronic materials such as OLEDs (organic light-emitting diodes) and semiconductors. The presence of multiple reactive sites allows for precise control over molecular architecture, which is crucial for optimizing electronic properties.

In conclusion, 4-(Difluoromethyl)-2-iodo-3-methylpyridine-5-carboxaldehyde (CAS No. 1807143-59-4) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features make it a valuable building block for synthesizing complex molecules with diverse biological activities. As research continues to uncover new applications for pyridine derivatives, compounds like this are poised to play a crucial role in advancing therapeutic strategies and technological innovations.